Cas no 1806183-39-0 (Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806183-39-0
• MF: C₉H₆BrF₄NO₃
• MW: 332.046455860138
• CID: 4829911
• Update Time: 2025-06-14

Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6BrF4NO3/c1-17-8(16)4-3-15-5(2-10)6(11)7(4)18-9(12,13)14/h3H,2H2,1H3
• InChI Key： DAXVAKFKRRHSKB-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(C(=O)OC)=CN=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806183-39-0)

Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806183-39-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining fluoro and trifluoromethoxy substituents, enhances its reactivity and selectivity, making it invaluable for applications in drug discovery and material science.

The growing demand for fluorinated pyridine derivatives in modern chemistry underscores the importance of compounds like Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate. Researchers are particularly interested in its potential to improve the pharmacokinetic properties of drug candidates, such as metabolic stability and membrane permeability. Recent studies highlight its role in the development of next-generation pharmaceuticals, especially in oncology and neurology, where fluorine-containing compounds are increasingly utilized for their enhanced efficacy.

From a synthetic perspective, the bromomethyl group in this compound offers versatile reactivity, enabling facile functionalization through nucleophilic substitution or cross-coupling reactions. This feature aligns with the current trend toward green chemistry and atom-economical synthesis, as it reduces waste and improves yield efficiency. Additionally, the trifluoromethoxy moiety is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of derived molecules, a topic frequently explored in computational chemistry and QSAR modeling.

In the context of agrochemical innovation, Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate has shown promise as a precursor for novel pesticides and herbicides. The fluoro and trifluoromethoxy groups contribute to the lipophilicity and environmental persistence of these agrochemicals, addressing the industry's need for sustainable yet effective solutions. This aligns with global discussions on food security and climate-resilient agriculture, where advanced chemical tools play a pivotal role.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity and consistency for research applications. The compound's CAS No. 1806183-39-0 serves as a unique identifier in chemical databases, facilitating its traceability in academic and industrial settings. As the scientific community continues to explore structure-activity relationships (SAR), this pyridine derivative remains a focal point for innovation.

In summary, Methyl 2-(bromomethyl)-3-fluoro-4-(trifluoromethoxy)pyridine-5-carboxylate represents a cutting-edge building block in synthetic chemistry, with broad implications for drug development, material science, and agrochemical design. Its multifaceted reactivity and strategic functional groups position it at the forefront of modern chemical research, answering key questions in molecular optimization and sustainable synthesis.